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Compound Name: Mrk-740-NC

Cat. No.: B15584149

For Researchers, Scientists, and Drug Development Professionals

Introduction

Mrk-740-NC is the negative control compound for Mrk-740, a potent and selective inhibitor of
the histone methyltransferase PRDM9.[1][2][3] PRDM?9 plays a critical role in meiosis by
catalyzing the trimethylation of histone H3 at lysine 4 (H3K4me3) and lysine 36 (H3K36me3),
which in turn designates recombination hotspots.[4][5][6] Dysregulation of PRDM9 has been
implicated in genomic instability and oncogenesis.[1][3] In experimental settings, Mrk-740-NC
serves as an essential tool to distinguish the specific effects of PRDM9 inhibition by Mrk-740
from any off-target or non-specific effects of the chemical scaffold. This document provides
detailed application notes and protocols for the in vivo administration and dosage of Mrk-740-
NC, primarily focusing on direct testicular microinjection in mouse models, as this is the
currently documented method of in vivo application.

Data Presentation

The following table summarizes the key quantitative data for Mrk-740 and its negative control,
Mrk-740-NC. This information is crucial for designing and interpreting in vivo experiments.
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Recommended
. Cellular ICso In Vitro
In Vitro ICso .
Compound Target (H3K4me3 Concentration
(PRDM9) L .
inhibition) (Negative
Control)
Mrk-740 PRDM9 80+ 16 nM 0.8 uM N/A
N/A (Negative No inhibition up
Mrk-740-NC > 100 pM Up to 10 pM
Control) to 10 uM

Data compiled from multiple sources.

Signaling Pathway of PRDM9

The diagram below illustrates the signaling pathway of PRDM9. PRDM9 binds to specific DNA
sequences in meiotic cells and trimethylates histone H3 on lysines 4 and 36. This histone
modification creates a specific chromatin environment that is recognized by the machinery
responsible for initiating meiotic recombination through double-strand breaks.
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PRDM@9 Signaling Pathway in Meiotic Recombination
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In Vivo Administration Workflow for Mrk-740-NC
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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740-nc]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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